Cas no 934762-68-2 (R)-N-[(1R,2R)-2-(3-(3,5-Bis(trifluoromethyl)phenyl)ureido)cyclohexyl]-tert-butyl-sulfinamide)

• Product Name: R)-N-[(1R,2R)-2-(3-(3,5-Bis(trifluoromethyl)phenyl)ureido)cyclohexyl]-tert-butyl-sulfinamide
• CAS No: 934762-68-2
• MF: C₁₉H₂₅F₆N₃O₂S
• MW: 473.47612452507
• MDL: MFCD11656068
• CID: 828455
• PubChem ID: 329762164
• Update Time: 2025-06-08

R)-N-[(1R,2R)-2-(3-(3,5-Bis(trifluoromethyl)phenyl)ureido)cyclohexyl]-tert-butyl-sulfinamide Chemical and Physical Properties

Names and Identifiers

• R)-N-[(1R,2R)-2-(3-(3,5-Bis(trifluoromethyl)phenyl)ureido)cyclohexyl]-tert-butyl-sulfinamide
• 1-[3,5-bis(trifluoromethyl)phenyl]-3-[(1R,2R)-2-[[(R)-tert-butylsulfinyl]amino]cyclohexyl]urea
• 2-Propanesulfinamide, N-[(1R,2R)-2-[[[[3,5-Bis(Trifluoromethyl)Phenyl]Amino]Carbonyl]Amino]Cyclohexyl]-2-Methyl-, [S(R)]-
• DTXSID60581623
• (R)-N-((1R,2R)-2-(3-(3,5-BIS(TRIFLUOROMETHYL)PHENYL)UREIDO)CYCLOHEXYL)-2-METHYLPROPANE-2-SULFINAMIDE
• CS-0197953
• (R)-N-[(1R,2R)-2-(3-(3,5-Bis(trifluoromethyl)phenyl)ureido)cyclohexyl]-tert-butyl-sulfinamide
• MFCD11656068
• (R)-N-[(1R,2R)-2-(3-(3,5-Bis(trifluoromethyl)phenyl)ureido)cyclohexyl]-tert-butyl-sulfinamide, 96%
• N-[(1R,2R)-2-({[3,5-Bis(trifluoromethyl)phenyl]carbamoyl}amino)cyclohexyl]-2-methylpropane-2-sulfinamide
• 934762-68-2
• AS-35627
• AKOS027338751

• MDL： MFCD11656068
• Inchi： 1S/C19H25F6N3O2S/c1-17(2,3)31(30)28-15-7-5-4-6-14(15)27-16(29)26-13-9-11(18(20,21)22)8-12(10-13)19(23,24)25/h8-10,14-15,28H,4-7H2,1-3H3,(H2,26,27,29)/t14-,15-,31-/m1/s1
• InChI Key： WMIJNZVQFOPOBW-ZHANGXNJSA-N
• SMILES： [S@@](C(C)(C)C)(N[C@@H]1CCCC[C@H]1NC(NC1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1)=O)=O

Computed Properties

• Exact Mass: 473.15716719g/mol
• Monoisotopic Mass: 473.15716719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 89.4Ų

Experimental Properties

• Melting Point: 173-181 °C

R)-N-[(1R,2R)-2-(3-(3,5-Bis(trifluoromethyl)phenyl)ureido)cyclohexyl]-tert-butyl-sulfinamide Security Information

• Hazard Statement： H413
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on R)-N-[(1R,2R)-2-(3-(3,5-Bis(trifluoromethyl)phenyl)ureido)cyclohexyl]-tert-butyl-sulfinamide

Introduction to R)-N-[(1R,2R)-2-(3-(3,5-Bis(trifluoromethyl)phenyl)ureido)cyclohexyl]-tert-butyl-sulfinamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 934762-68-2, specifically named as R)-N-[(1R,2R)-2-(3-(3,5-Bis(trifluoromethyl)phenyl)ureido)cyclohexyl]-tert-butyl-sulfinamide, represents a cutting-edge molecule in the realm of chemical biology and pharmaceutical research. This intricate structure, characterized by its chiral center and complex functional groups, has garnered significant attention due to its potential applications in drug discovery and therapeutic development. The presence of (1R,2R)-cyclohexyl moieties and the 3-(3,5-Bis(trifluoromethyl)phenyl)ureido substituent highlights its synthetic complexity and unique chemical properties, making it a subject of extensive study in academic and industrial research settings.

In recent years, the field of medicinal chemistry has witnessed a surge in the development of molecules with advanced stereochemical configurations. The enantiomerically pure form of this compound, particularly the (R)-configuration, is of paramount importance due to its selective interaction with biological targets. The tert-butyl-sulfinamide moiety contributes to the molecule's stability and bioavailability, while the bis(trifluoromethyl)phenyl group enhances its metabolic profile and binding affinity. These features collectively position this compound as a promising candidate for further exploration in the development of novel therapeutic agents.

One of the most compelling aspects of this compound is its potential application in modulating biological pathways associated with inflammation and immune response. Recent studies have demonstrated that molecules with similar structural motifs can interact with specific enzymes and receptors, thereby influencing disease progression. For instance, derivatives of sulfinamides have been shown to exhibit potent anti-inflammatory properties by inhibiting key signaling cascades. The (1R,2R)-cyclohexyl framework, in particular, has been implicated in enhancing binding interactions with target proteins, a phenomenon that is critical for drug efficacy.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and enantioselectivity. Advanced techniques such as asymmetric catalysis and chiral auxiliary-assisted synthesis are employed to achieve the desired stereochemical purity. The use of 3-(3,5-Bis(trifluoromethyl)phenyl)ureido as a key intermediate underscores the importance of molecular design in optimizing pharmacological properties. This approach not only enhances the compound's affinity for biological targets but also improves its pharmacokinetic profile.

Recent breakthroughs in computational chemistry have further accelerated the discovery process for such complex molecules. Molecular modeling techniques allow researchers to predict binding interactions and optimize lead compounds before experimental synthesis. The integration of machine learning algorithms has enabled more accurate predictions of pharmacological activity, reducing the time and resources required for drug development. This compound exemplifies how interdisciplinary approaches can lead to innovative solutions in medicinal chemistry.

The potential therapeutic applications of this compound extend beyond anti-inflammatory treatments. Preliminary research suggests that it may also exhibit neuroprotective effects by modulating neurotransmitter receptor activity. The bis(trifluoromethyl)phenyl group is particularly noteworthy for its ability to enhance blood-brain barrier penetration, a critical factor for central nervous system drugs. Such properties make this molecule an attractive candidate for further investigation in neurodegenerative diseases.

In conclusion, R)-N-[(1R,2R)-2-(3-(3,5-Bis(trifluoromethyl)phenyl)ureido)cyclohexyl]-tert-butyl-sulfinamide (CAS no 934762-68-2) represents a significant advancement in chemical biology and pharmaceutical research. Its complex structure, unique functional groups, and promising biological activities position it as a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.